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Cat. No.: B1199103 Get Quote

This guide provides an in-depth overview of the discovery, history, and synthesis of potassium
hydride (KH). It is intended for researchers, scientists, and professionals in drug development

who require a technical understanding of this powerful reagent. The document details the initial

discovery by Sir Humphry Davy, outlines the evolution of its synthesis, presents its

physicochemical properties in a structured format, and provides detailed experimental

protocols.

Discovery and Historical Context
The history of potassium hydride is intrinsically linked to the discovery of its constituent

element, potassium. In 1807, the British chemist Sir Humphry Davy achieved a monumental

breakthrough in the field of electrochemistry.[1][2][3] Using a powerful voltaic pile, he

successfully electrolyzed molten caustic potash (potassium hydroxide, KOH), isolating the

highly reactive potassium metal for the first time.[1][2][3][4]

Shortly after this discovery, in the same year, Davy continued to investigate the properties of

this new element.[5][6] He observed that when potassium metal was heated to just below its

boiling point in a stream of hydrogen gas, it would vaporize and react to form a new compound.

[7][8] This experiment marked the first synthesis of potassium hydride (KH).[5][6][7][8] Davy's

work not only introduced a new chemical compound but also laid the foundational principles for

the synthesis of other alkali metal hydrides.
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Potassium hydride is a white to gray crystalline solid, though it is most commonly supplied

commercially as a grayish 30-35% dispersion in mineral oil or paraffin wax to mitigate its

hazardous reactivity.[5][7][9] It is a powerful superbase, significantly more basic than sodium

hydride, and a potent reducing agent.[7][10] It reacts violently and exothermically with water

and other protic solvents to liberate flammable hydrogen gas.[5][10][11]

Table 1: Physical and Chemical Properties of Potassium Hydride

Property Value

Chemical Formula KH[5][7]

Molar Mass 40.1062 g/mol [7]

Appearance White to gray crystalline powder[5][7][10]

Density 1.43 g/cm³[5][7][10]

Melting Point Decomposes at ~400-417 °C[5][7][10]

Solubility in Water Reacts violently[5][7][11]

Solubility in Organic Solvents
Insoluble in benzene, diethyl ether, carbon

disulfide[5][7][12]

Solubility in Other Media
Soluble in fused hydroxides (e.g., molten NaOH)

[7][8]

Standard Enthalpy of Formation (ΔfH⦵298) -57.82 kJ/mol[10]

CAS Number 7693-26-7[5][7]

Evolution of Synthesis Methodologies
The synthesis of potassium hydride has evolved from Davy's initial direct combination to

more controlled and safer industrial and laboratory methods. The primary challenge in its

preparation is managing the high reactivity of potassium metal and the pyrophoric nature of the

final product.

Table 2: Comparison of Potassium Hydride Synthesis Methods
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Method Description
Temperatur
e

Pressure Advantages
Disadvanta
ges

Davy's

Original

Method

Reaction of

vaporized

potassium

metal with a

stream of

hydrogen

gas.[7][8]

Just below K

boiling point

(~759 °C)

Atmospheric
Foundational

discovery

High

temperature,

poor control,

hazardous

Modern

Direct

Combination

Direct

reaction of

molten

potassium

with

hydrogen

gas, typically

as a

dispersion in

an inert

medium like

mineral oil.[5]

[7]

200–400

°C[5][7]

Atmospheric

to elevated

Scalable,

well-

established

Requires high

temperatures

and careful

handling of

dispersions

Catalytic

Synthesis

Reaction of

molten

potassium

with

hydrogen in

an inert fluid,

catalyzed by

potassium

phenanthride.

[13]

96–143

°C[13]

Atmospheric[

13]

Lower

temperature,

faster

reaction, high

yield

Requires

catalyst

preparation

and removal

Paraffin

Homogenate

(KH(P))

Washing

commercial

KH/oil

~50 °C N/A Produces a

stable, solid,

easy-to-

Post-

synthesis

processing
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dispersion

and

homogenizin

g with molten

paraffin wax.

[9]

handle

reagent[9]

step, not a

primary

synthesis

Experimental Protocols
The following sections provide detailed methodologies for key synthesis experiments. All

procedures involving potassium metal and potassium hydride must be conducted under a dry,

inert atmosphere (e.g., nitrogen or argon) in a glovebox or using Schlenk techniques.

Davy's Foundational Synthesis (Reconstructed
Protocol)
This protocol is based on historical descriptions of Humphry Davy's experiment.[7][8]

Apparatus Setup: A heat-resistant glass or ceramic tube is prepared. An inlet is provided for

a slow, steady stream of dry hydrogen gas, and an outlet allows for the venting of excess

gas.

Preparation of Potassium: A sample of pure potassium metal, previously isolated via

electrolysis, is placed inside the tube.

Inerting: The apparatus is thoroughly purged with an inert gas, such as nitrogen, to remove

all traces of air and moisture.

Reaction: The inert gas flow is replaced with a flow of dry hydrogen gas. The tube containing

the potassium is heated gently.

Observation: As the temperature approaches the boiling point of potassium, the metal is

observed to vaporize. The potassium vapor reacts with the hydrogen gas to form a white or

grayish solid, potassium hydride, which deposits on the cooler parts of the apparatus.

Isolation: After the reaction is complete, the apparatus is cooled to room temperature under

the hydrogen atmosphere. The potassium hydride product is then collected in an inert
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environment.

Modern Synthesis: Direct Combination in Mineral Oil
This protocol describes a common method for preparing a potassium hydride dispersion.[5]

Apparatus Setup: A three-necked, round-bottom flask is equipped with a mechanical stirrer, a

gas inlet, and a condenser connected to an oil bubbler.

Reagent Charging: Under a positive pressure of argon or nitrogen, the flask is charged with

dry mineral oil and clean potassium metal (cut into small pieces).

Heating and Dispersion: The mixture is heated to a temperature above the melting point of

potassium (63.5 °C) while stirring vigorously to create a fine dispersion of molten potassium

in the oil.

Hydriding: The inert gas flow is switched to dry hydrogen. The temperature is raised to 300–

400 °C.[5] The reaction is monitored by observing hydrogen uptake.

Completion and Cooling: Once hydrogen absorption ceases, the reaction is complete. The

mixture is slowly cooled to room temperature with gentle stirring to maintain the dispersion.

Storage: The resulting grayish slurry of potassium hydride in mineral oil is transferred and

stored in a sealed container under an inert atmosphere.

Preparation of Potassium Hydride in Paraffin (KH(P))
This protocol is adapted from the procedure reported by H. W. Pinnick et al. for creating a safer,

solid form of KH for organic synthesis.[9]

Washing KH Dispersion: In a nitrogen-atmosphere glovebox, a commercial 35% (w/w)

dispersion of potassium hydride in mineral oil is placed in a suitable flask.

Solvent Wash: Anhydrous cyclohexane is added to the dispersion. The mixture is stirred and

then allowed to settle. The supernatant, containing the mineral oil, is carefully removed via

cannula or decantation. This washing step is repeated two more times to ensure complete

removal of the oil.
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Drying: The washed potassium hydride is gently dried under a stream of nitrogen or in a

vacuum antechamber to remove residual cyclohexane.

Homogenization: In a separate vial, paraffin wax is melted on a heating mantle (~50-60 °C).

Mixing: The dry potassium hydride powder is added to the molten paraffin wax in a 1:1

weight ratio. The mixture is stirred rapidly with a magnetic stir bar to achieve a homogeneous

slurry while maintaining the temperature.

Solidification and Storage: The vial is removed from the heat and allowed to cool to room

temperature, resulting in a solid, gray block of KH(P). This homogenate is stable for storage

and can be easily handled and weighed in the glovebox.[9]

Visualized Historical Workflow
The following diagram illustrates the logical and historical progression from the discovery of

elemental potassium to the development of modern, stabilized potassium hydride reagents.
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Caption: Historical workflow from the discovery of potassium to modern KH reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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